Cas no 19094-76-9 (2-(2,4,5-trimethylphenoxy)acetic acid)

2-(2,4,5-Trimethylphenoxy)acetic acid is a synthetic phenoxyacetic acid derivative characterized by its trimethyl-substituted aromatic ring. This compound is of interest in organic synthesis and agrochemical research due to its structural similarity to auxin-like plant growth regulators. The presence of electron-donating methyl groups enhances its stability and influences its reactivity in electrophilic substitution or coupling reactions. It may serve as a precursor for herbicides or other biologically active molecules. The compound's crystalline solid form and moderate solubility in organic solvents facilitate handling in laboratory settings. Its defined molecular structure allows for precise modifications, making it a versatile intermediate in specialized chemical applications.

2-(2,4,5-trimethylphenoxy)acetic acid structure

19094-76-9 structure

Product Name:2-(2,4,5-trimethylphenoxy)acetic acid

CAS No:19094-76-9

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:907760

PubChem ID:351534

Update Time:2025-06-07

2-(2,4,5-trimethylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

-  
- 2-(2,4,5-trimethylphenoxy)acetic acid
- SCHEMBL18780289
- NSC522107
- 19094-76-9
- NSC-522107
- DTXSID50325952
- EN300-1841905
- DS-003247
- Inchi： 1S/C11H14O3/c1-7-4-9(3)10(5-8(7)2)14-6-11(12)13/h4-5H,6H2,1-3H3,(H,12,13)
- InChI Key： PXCBZRWWCXFYMS-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)C1=CC(C)=C(C)C=C1C

Computed Properties

Exact Mass: 194.09432
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

2-(2,4,5-trimethylphenoxy)acetic acid Pricemore >>

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Enamine	EN300-1841905-1g	2-(2,4,5-trimethylphenoxy)acetic acid	19094-76-9	1g	$842.0	2023-09-19
Enamine	EN300-1841905-5g	2-(2,4,5-trimethylphenoxy)acetic acid	19094-76-9	5g	$2443.0	2023-09-19